Cas no 2679806-76-7 (rac-1-(3R,4S)-4-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-yl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: rac-1-(3R,4S)-4-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-yl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2679806-76-7
• MF: C₁₀H₁₁F₃N₄O₃
• MW: 292.214552164078
• CID: 5629964
• PubChem ID: 165931289
• Update Time: 2025-08-03

rac-1-(3R,4S)-4-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-yl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-1-[(3R,4S)-4-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-yl]-1H-1,2,3-triazole-4-carboxylic acid
• EN300-28288624
• 2679806-76-7
• rac-1-(3R,4S)-4-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-yl-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C10H11F3N4O3/c1-5-2-16(9(20)10(11,12)13)4-7(5)17-3-6(8(18)19)14-15-17/h3,5,7H,2,4H2,1H3,(H,18,19)/t5-,7-/m1/s1
• InChI Key： ZSNLWAZOZYJWFT-IYSWYEEDSA-N
• SMILES： FC(C(N1C[C@H]([C@H](C)C1)N1C=C(C(=O)O)N=N1)=O)(F)F

Computed Properties

• Exact Mass: 292.07832471g/mol
• Monoisotopic Mass: 292.07832471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 88.3Ų

Additional information on rac-1-(3R,4S)-4-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-yl-1H-1,2,3-triazole-4-carboxylic acid

rac-1-(3R,4S)-4-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-yl-1H-1,2,3-triazole-4-carboxylic acid: A Comprehensive Overview

The compound rac-1-(3R,4S)-4-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-yl-1H-1,2,3-triazole-4-carboxylic acid, identified by the CAS number NO2679806767, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is notable for its complex structure, which includes a pyrrolidine ring system substituted with a trifluoroacetyl group and a triazole moiety. The stereochemistry at the 3R and 4S positions adds to its uniqueness and functional versatility.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step processes involving enantioselective catalysis and advanced coupling reactions. The integration of fluorinated groups into organic molecules has been a focal point of research due to their impact on physical properties such as solubility and bioavailability. In this compound, the trifluoroacetyl group plays a critical role in modulating these properties while maintaining structural integrity.

The triazole moiety within the molecule is another key feature. Triazoles are known for their robustness and ability to participate in hydrogen bonding interactions, making them valuable in drug design and material science. Recent studies have explored the use of triazole-containing compounds in developing new pharmaceutical agents with enhanced efficacy and reduced side effects. This compound's triazole group is strategically positioned to facilitate such interactions without compromising the overall stability of the molecule.

Pyrrolidine rings are widely recognized for their role in mimicking peptide bonds in bioactive molecules. The presence of a methyl group at the 4-position of the pyrrolidine ring further enhances its compatibility with biological systems. This makes the compound an attractive candidate for research in areas such as enzyme inhibition and receptor binding studies.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods provide detailed insights into molecular conformation and intermolecular interactions, which are crucial for understanding its behavior in different environments.

In terms of applications, this compound has shown promise in several fields. In pharmacology, it has been studied as a potential lead compound for developing novel therapeutics targeting specific protein-protein interactions. Its unique combination of structural features allows it to bind selectively to certain receptors without inducing off-target effects.

Additionally, this compound has been utilized in materials science as a building block for creating advanced polymers with tailored properties. The ability to fine-tune its structure through stereochemical control opens up new possibilities for designing materials with enhanced mechanical strength or thermal stability.

Recent collaborative efforts between academic institutions and industry have further expanded our understanding of this compound's potential applications. For instance, researchers have explored its role in catalytic processes where it acts as an efficient ligand for transition metal catalysts.

In conclusion, rac-1-(3R,4S)-4-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-yl-1H-1,2,3-triazole-4-carboxylic acid represents a cutting-edge development in organic chemistry with multifaceted applications across various disciplines. Its intricate structure and functional groups make it an invaluable tool for advancing scientific research and innovation.